![molecular formula C14H15F3N2O3 B1230780 2-Furanyl-[3-hydroxy-3-(trifluoromethyl)-3a,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-2-yl]methanone](/img/structure/B1230780.png)
2-Furanyl-[3-hydroxy-3-(trifluoromethyl)-3a,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-2-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-furanyl-[3-hydroxy-3-(trifluoromethyl)-3a,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-2-yl]methanone is a furoic acid.
Scientific Research Applications
Convergent Synthesis and Biological Activities
A study detailed the convergent synthesis of polysubstituted methanones, including structures similar to the compound of interest, highlighting their cytotoxicity against human leukocytes at high concentrations. This synthesis path provides insights into creating compounds with potential pharmacological applications (Bonacorso et al., 2016).
Antimicrobial and Antioxidant Properties
Research involving the synthesis of pyrazole derivatives, including those with furanyl groups, has shown that these compounds exhibit moderate antimicrobial and antioxidant activities. These findings suggest a potential for developing new therapeutic agents from such compounds (Golea Lynda, 2021).
Novel Heterocyclic Compounds Synthesis
A novel approach for synthesizing pyrazolo[5,1‐c]triazines and pyrazolo[1,5‐a]pyrimidines containing a naphthofuran moiety has been developed. This synthesis pathway opens up new avenues for creating compounds with potential for further pharmacological exploration (Abdelhamid et al., 2012).
Regioselective Synthesis of Pyrazole Derivatives
A regioselective synthesis method for pyrazole derivatives was reported, showcasing a straightforward approach to creating diverse heterocyclic compounds, which could be valuable for further chemical and pharmacological studies (Alizadeh et al., 2015).
Antibacterial Screening of Novel Compounds
A study on the synthesis and antibacterial screening of thiazolyl pyrazole and benzoxazole derivatives revealed their promising antibacterial properties. Such compounds, with structural similarities to the compound of interest, could lead to the development of new antibacterial agents (Landage et al., 2019).
Properties
Molecular Formula |
C14H15F3N2O3 |
---|---|
Molecular Weight |
316.28 g/mol |
IUPAC Name |
furan-2-yl-[3-hydroxy-3-(trifluoromethyl)-3a,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-2-yl]methanone |
InChI |
InChI=1S/C14H15F3N2O3/c15-14(16,17)13(21)9-5-2-1-3-6-10(9)18-19(13)12(20)11-7-4-8-22-11/h4,7-9,21H,1-3,5-6H2 |
InChI Key |
MLZOQSJEXLROFX-UHFFFAOYSA-N |
SMILES |
C1CCC2C(=NN(C2(C(F)(F)F)O)C(=O)C3=CC=CO3)CC1 |
Canonical SMILES |
C1CCC2C(=NN(C2(C(F)(F)F)O)C(=O)C3=CC=CO3)CC1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.